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Compound of Interest

Compound Name: A 419259 (GMP)

Cat. No.: B1231660 Get Quote

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development

Professionals

This document provides a comprehensive guide to the proper disposal procedures for A

419259, a potent inhibitor of the Src family of kinases. Adherence to these guidelines is crucial

for maintaining laboratory safety and ensuring environmental compliance, particularly under

Good Manufacturing Practice (GMP) standards.

Chemical and Physical Properties
A thorough understanding of the chemical and physical properties of A 419259 is foundational

to its safe handling and disposal. The following table summarizes key quantitative data for A

419259 and its common salt form, A 419259 trihydrochloride.
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Property Value Reference

Chemical Name

7-[trans-4-(4-Methyl-1-

piperazinyl)cyclohexyl]-5-(4-

phenoxyphenyl)-7H-

pyrrolo[2,3-d]pyrimidin-4-amine

[1]

Synonyms RK-20449 [1]

Molecular Formula C₂₉H₃₄N₆O (free base) [1]

Molecular Weight 482.63 g/mol (free base)

CAS Number 364042-47-7 (free base)

Formulation Crystalline solid [1]

Solubility

Methanol: 1.4 mg/mLDMSO:

10 mg/mL (Sonication

recommended)Water: 59.2

mg/mL (as trihydrochloride

salt)

[1][2]

Storage Temperature -20°C (Solid) [1][2]

Stability ≥ 4 years at -20°C [1]

Step-by-Step Disposal Protocol
The following protocol outlines the recommended steps for the safe disposal of A 419259 in a

laboratory setting. These procedures are based on general chemical safety principles and

information derived from available Safety Data Sheets (SDS). Note: All disposal activities must

comply with local, state, and federal regulations.

1. Personal Protective Equipment (PPE): Before handling A 419259, ensure appropriate PPE is

worn, including:

Safety glasses with side shields

Chemical-resistant gloves (e.g., nitrile)
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Laboratory coat

2. Waste Segregation:

Solid Waste: Unused or expired A 419259 powder should be collected in a clearly labeled,

sealed container designated for chemical waste. Do not mix with other chemical waste

unless compatibility is confirmed.

Liquid Waste: Solutions containing A 419259 should be collected in a separate, sealed, and

clearly labeled container for liquid chemical waste. Avoid mixing with incompatible solvents.

Contaminated Materials: All materials that have come into contact with A 419259, such as

pipette tips, vials, and absorbent paper, should be considered contaminated and disposed of

in the designated solid chemical waste container.

3. Spill Management: In the event of a spill:

Evacuate the immediate area to prevent exposure.

Ensure adequate ventilation.

Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g., vermiculite,

sand, or earth).

Carefully collect the absorbed material into a sealed container for chemical waste.

Decontaminate the spill area with a suitable solvent, such as alcohol, and wipe clean.[3]

4. Final Disposal:

All containers of A 419259 waste must be disposed of through a licensed hazardous waste

disposal company.

Do not dispose of A 419259 down the drain or in regular trash.

Follow all institutional and regulatory procedures for waste pickup and disposal.

Disposal Workflow Diagram
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The following diagram illustrates the logical workflow for the proper disposal of A 419259.
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Caption: A flowchart outlining the key steps for the safe disposal of A 419259.

Experimental Protocols
The information provided in this document is focused on the safe disposal of A 419259 and

does not pertain to experimental protocols for its use in research. For detailed methodologies

on the application of A 419259 in experimental settings, researchers should consult peer-

reviewed scientific literature. The compound has been utilized in studies investigating its role as

an inhibitor of Src family kinases in various cancer cell lines.[1]

Signaling Pathways
The disposal procedures for A 419259 are independent of its mechanism of action and do not

directly involve biological signaling pathways. A 419259 is known to inhibit Src family kinases,

which are key components of various signaling pathways involved in cell proliferation,

differentiation, and survival.[1] The proper disposal of this compound ensures that it does not

inadvertently impact these pathways in the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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